Cas no 28987-45-3 (4-Fluoro-1-nitro-2-propoxybenzene)

4-Fluoro-1-nitro-2-propoxybenzene structure
28987-45-3 structure
Product Name:4-Fluoro-1-nitro-2-propoxybenzene
CAS No:28987-45-3
MF:C9H10FNO3
MW:199.179006099701
CID:852626
PubChem ID:54758766
Update Time:2025-04-19

4-Fluoro-1-nitro-2-propoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-1-nitro-2-propoxybenzene
    • DTXSID70716520
    • MFCD19237155
    • BS-22191
    • WIERVAJLYZESGW-UHFFFAOYSA-N
    • 4-fluoro-2-propoxy-1-nitrobenzene
    • 4-fluoro-1-nitro-2-propoxy-benzene
    • 28987-45-3
    • DB-138397
    • SCHEMBL3514013
    • Benzene, 4-fluoro-1-nitro-2-propoxy-
    • CS-0211296
    • AKOS015888674
    • MDL: MFCD19237155
    • Inchi: 1S/C9H10FNO3/c1-2-5-14-9-6-7(10)3-4-8(9)11(12)13/h3-4,6H,2,5H2,1H3
    • InChI Key: WIERVAJLYZESGW-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)OCCC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 199.06447134g/mol
  • Monoisotopic Mass: 199.06447134g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 55Ų

4-Fluoro-1-nitro-2-propoxybenzene Pricemore >>

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